Cas no 952480-00-1 (Methyl 2,5-difluoro-3-formylbenzoate)

Methyl 2,5-difluoro-3-formylbenzoate structure
952480-00-1 structure
Product Name:Methyl 2,5-difluoro-3-formylbenzoate
CAS No:952480-00-1
MF:C9H6F2O3
MW:200.138949871063
CID:797060
PubChem ID:53436858
Update Time:2025-04-19

Methyl 2,5-difluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,5-difluoro-3-formylbenzoate
    • Benzoic acid, 2,5-difluoro-3-formyl-, methyl ester
    • 952480-00-1
    • methyl2,5-difluoro-3-formylbenzoate
    • DTXSID80700950
    • SCHEMBL1422117
    • BENZOICACID, 2,5-DIFLUORO-3-FORMYL-, METHYL ESTER
    • MFCD11977397
    • G14823
    • MDL: MFCD11977397
    • Inchi: 1S/C9H6F2O3/c1-14-9(13)7-3-6(10)2-5(4-12)8(7)11/h2-4H,1H3
    • InChI Key: NBISMVWFNSDEKW-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC(=CC=1C(=O)OC)F

Computed Properties

  • Exact Mass: 200.029
  • Monoisotopic Mass: 200.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 293.9±40.0 ºC (760 Torr),
  • Flash Point: 127.4±22.2 ºC,
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Methyl 2,5-difluoro-3-formylbenzoate Pricemore >>

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abcr
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